Cas no 1805156-45-9 (Ethyl 3-chloro-2-cyano-5-methylphenylacetate)

• Product Name: Ethyl 3-chloro-2-cyano-5-methylphenylacetate
• CAS No: 1805156-45-9
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4796709
• Update Time: 2025-06-11

Ethyl 3-chloro-2-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-5-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)6-9-4-8(2)5-11(13)10(9)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： GQOXKYJPFFKHEV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-2-cyano-5-methylphenylacetate

Ethyl 3-chloro-2-cyano-5-methylphenylacetate (CAS No. 1805156-45-9): A Comprehensive Overview

Ethyl 3-chloro-2-cyano-5-methylphenylacetate (CAS No. 1805156-45-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its chloro, cyano, and methyl substituents, holds potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, and potential applications of Ethyl 3-chloro-2-cyano-5-methylphenylacetate.

Chemical Structure and Properties

The molecular formula of Ethyl 3-chloro-2-cyano-5-methylphenylacetate is C₁₂H₁₁ClNO₂, with a molecular weight of approximately 240.67 g/mol. The compound features a chloro group at the 3-position, a cyano group at the 2-position, and a methyl group at the 5-position on the phenyl ring. The ester functionality at the terminal position adds to its chemical versatility. The presence of these functional groups imparts specific physical and chemical properties to the molecule, such as solubility in organic solvents and reactivity in various chemical reactions.

Synthesis Methods

The synthesis of Ethyl 3-chloro-2-cyano-5-methylphenylacetate can be achieved through several routes, each with its advantages and limitations. One common method involves the reaction of 3-chloro-2-cyano-5-methylphenylacetic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via an acid-catalyzed mechanism, yielding the desired product with high purity and yield.

Another approach involves the reaction of 3-chloro-2-cyano-5-methylphenylacetonitrile with ethanol in the presence of an acid catalyst. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and improving product yields.

Applications in Pharmaceuticals

Ethyl 3-chloro-2-cyano-5-methylphenylacetate has shown promise in pharmaceutical research due to its unique chemical structure and potential biological activity. Studies have indicated that compounds with similar functional groups can exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of Ethyl 3-chloro-2-cyano-5-methylphenylacetate demonstrated significant inhibitory effects on cancer cell proliferation.

In addition to its direct biological activity, Ethyl 3-chloro-2-cyano-5-methylphenylacetate can serve as an intermediate in the synthesis of more complex pharmaceutical compounds. Its reactivity and functional group diversity make it a valuable building block for drug discovery and development processes.

Applications in Agrochemicals

The agricultural sector has also shown interest in Ethyl 3-chloro-2-cyano-5-methylphenylacetate due to its potential as an intermediate in the synthesis of agrochemicals. Compounds with similar structures have been used as herbicides, fungicides, and insecticides. The presence of the chloro, cyano, and methyl groups can enhance the efficacy and selectivity of these agrochemicals, making them more effective against specific pests or weeds.

A study published in Pesticide Biochemistry and Physiology highlighted the use of Ethyl 3-chloro-2-cyano-5-methylphenylacetate as a key intermediate in the synthesis of novel herbicides with improved environmental profiles. These herbicides exhibited high selectivity towards target weeds while minimizing adverse effects on non-target organisms.

Applications in Materials Science

Beyond pharmaceuticals and agrochemicals, Ethyl 3-chloro-2-cyano-5-methylphenylacetate has potential applications in materials science. Its unique chemical structure makes it suitable for use as a monomer or building block in polymer synthesis. Polymers derived from this compound can exhibit desirable properties such as thermal stability, mechanical strength, and chemical resistance.

A recent study published in Macromolecules explored the use of Ethyl 3-chloro-2-cyano-5-methylphenylacetate as a monomer for synthesizing high-performance polymers for use in electronics and coatings applications. The resulting polymers showed excellent thermal stability and mechanical properties, making them suitable for advanced technological applications.

Conclusion

Ethyl 3-chloro-2-cyano-5-methylphenylacetate (CAS No. 1805156-45-9) is a multifaceted organic compound with a wide range of potential applications across various fields. Its unique chemical structure, characterized by chloro, cyano, and methyl substituents, imparts specific physical and chemical properties that make it valuable for pharmaceutical research, agrochemical development, and materials science applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility and impact.